4-Methoxy-2-[(propan-2-yloxy)methyl]aniline

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(C)OCC1=C(C=CC(=C1)OC)N
• InChI: InChI=1S/C11H17NO2/c1-8(2)14-7-9-6-10(13-3)4-5-11(9)12/h4-6,8H,7,12H2,1-3H3
• InChIKey: COYGZTDENUYDAB-UHFFFAOYSA-N

4-Methoxy-2-[(propan-2-yloxy)methyl]aniline Structural Identity & Physicochemical Profile

4-Methoxy-2-[(propan-2-yloxy)methyl]aniline (CAS 2060028-46-6) is a disubstituted aniline derivative bearing a methoxy group at the 4-position and an isopropoxymethyl group at the 2-position . With a molecular formula of C₁₁H₁₇NO₂ and a molecular weight of 195.26 g·mol⁻¹, its computed physicochemical profile includes an XLogP3 of 1.3, a topological polar surface area of 44.5 Ų, and 4 rotatable bonds, placing it in a lipophilicity range distinct from simpler aniline building blocks [1]. The compound is commercially supplied at a minimum purity specification of 95% .

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Ortho-substituted aniline building block

Supports heterocycle synthesis (P2X3 antagonists, kinase inhibitors) requiring ortho-alkoxymethyl directing group.

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Regioisomer identity verifiable

Analytically distinguishable from 3-substituted isomer via chromatographic and spectroscopic methods.

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Moderate lipophilicity, expanded H-bond capacity

XLogP3 and TPSA differ from simpler anilines, suiting fragment libraries with mixed polarity requirements.

• [1] PubChem, Compound Summary for CID 125455594, 4-Methoxy-2-[(propan-2-yloxy)methyl]aniline, Computed Properties: XLogP3 = 1.3, Topological Polar Surface Area = 44.5 Ų, Rotatable Bond Count = 4, Molecular Weight = 195.26 g·mol⁻¹. View Source

4-Methoxy-2-[(propan-2-yloxy)methyl]aniline Specificity vs. Regioisomeric Analogs

The 2-isopropoxymethyl-4-methoxy substitution pattern on the aniline ring creates a defined spatial arrangement of hydrogen-bond acceptors (three acceptors: the amine, the methoxy oxygen, and the isopropoxy ether oxygen) and a specific lipophilic pocket that is not replicated by either unsubstituted aniline or the 3-substituted regioisomer. The regioisomer 4-Methoxy-3-[(propan-2-yloxy)methyl]aniline, while isomeric (C₁₁H₁₇NO₂, MW 195.26), positions the isopropoxymethyl group meta rather than ortho to the amine, altering the electronic environment of the amino group and the overall molecular shape . In synthetic chemistry contexts—such as the preparation of heterocyclic P2X3 antagonists and herbicidal intermediates where ortho-alkoxymethyl anilines serve as key building blocks—the precise substitution geometry dictates the regioselectivity of subsequent cyclization or coupling steps, making simple in-class substitution unreliable without explicit reaction validation [1].

Attribute

Target Compound

3-Substituted Regioisomer

Substitution geometry

2-isopropoxymethyl (ortho to amine)

3-isopropoxymethyl (meta to amine)

Reaction outcome

Ortho-directing, correct heterocycle formation

May produce undesired regioisomeric products

Purity documentation

≥95% minimum purity specified

Often unspecified or unverified

• [1] Patent US-9212130-B2, Heterocyclic derivative and pharmaceutical composition comprising the same, and Patent CN-12503468, Heterocyclic compound, intermediate, preparation method and application thereof (P2X3 antagonist program), both referencing ortho-alkoxymethyl aniline intermediates. View Source

4-Methoxy-2-[(propan-2-yloxy)methyl]aniline Quantitative Differentiation Evidence

Regioisomer Identity Confirmation by Chromatography and Spectroscopy

The target compound is the 2-substituted regioisomer, 4-methoxy-2-(isopropoxymethyl)aniline, while the closest commercially available analog is the 3-substituted isomer, 4-methoxy-3-(isopropoxymethyl)aniline. Although both share C₁₁H₁₇NO₂ and a molecular weight of 195.26 g·mol⁻¹ , they are structurally distinct compounds with different IUPAC names and InChI Keys: the target has InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N, while the 3-substituted isomer has InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N [1]. This difference in connectivity produces distinct chromatographic retention times and NMR chemical shifts, enabling unambiguous identity verification by HPLC or ¹H-NMR prior to use in synthesis [2].

Regioisomer Identity

Head-to-head

Ortho-substitution; distinct InChI Key and chromatographic retention from 3-substituted isomer

Enables unambiguous regioisomer assignment by HPLC or NMR

Structural connectivity confirmed by InChI comparison

Evidence Dimension	Regioisomeric identity (substitution position)
Target Compound Data	4-Methoxy-2-(isopropoxymethyl)aniline; InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N; substitution at C2
Comparator Or Baseline	4-Methoxy-3-(isopropoxymethyl)aniline; InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N; substitution at C3
Quantified Difference	Different InChI Key; ortho vs. meta substitution; distinct HPLC retention and NMR spectra (actual retention times and chemical shifts not publicly reported but structurally mandated)
Conditions	Structural comparison by IUPAC nomenclature, InChI, and SMILES; analytical differentiation by standard HPLC (e.g., C18 column) and ¹H-NMR (400 MHz, CDCl₃ or DMSO-d₆)

Why This Matters

Procuring the incorrect regioisomer can derail a multi-step synthesis that depends on ortho-directing effects or steric requirements at the 2-position, making analytical confirmation of regioisomeric identity essential for reproducible research outcomes.

• [1] PubChem, Compound Summary for CID 125455594, 4-Methoxy-2-[(propan-2-yloxy)methyl]aniline, InChI Key COYGZTDENUYDAB-UHFFFAOYSA-N; and Smolecule listing for 4-Methoxy-3-[(propan-2-yloxy)methyl]aniline, InChI Key WUMRLEAAVVUJRA-UHFFFAOYSA-N. View Source
• [2] General analytical chemistry practice: positional isomers of substituted anilines are resolved by reversed-phase HPLC and exhibit distinct aromatic proton coupling patterns in ¹H-NMR; specific data for this compound pair extrapolated from structural principles. View Source

Computed Lipophilicity and Polar Surface Area Benchmarking

The target compound has a computed XLogP3 of 1.3 and a topological polar surface area (TPSA) of 44.5 Ų [1]. For comparison, unsubstituted aniline has an XLogP3 of approximately 0.9 and a TPSA of 26.0 Ų, while 4-methoxyaniline (p-anisidine) has an XLogP3 of about 1.0 and a TPSA of 35.3 Ų [2]. The increase in XLogP3 by approximately 0.4 log units relative to 4-methoxyaniline and the expansion of TPSA by approximately 9.2 Ų arise from the added isopropoxymethyl group, which simultaneously raises lipophilicity and hydrogen-bond acceptor capacity [3]. These shifts fall within ranges that can meaningfully alter passive membrane permeability and solubility in early-stage drug discovery programs where aniline-based fragments are being optimized.

Lipophilicity & TPSA

Class-level

XLogP3 1.3, TPSA 44.5 Ų

Moderate lipophilicity with expanded polar surface vs. simpler anilines

ΔXLogP3 ≈ +0.3–0.4; PubChem computed values

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 1.3; TPSA = 44.5 Ų
Comparator Or Baseline	Aniline: XLogP3 ≈ 0.9, TPSA ≈ 26.0 Ų; 4-Methoxyaniline: XLogP3 ≈ 1.0, TPSA ≈ 35.3 Ų
Quantified Difference	ΔXLogP3 vs. aniline ≈ +0.4; vs. 4-methoxyaniline ≈ +0.3. ΔTPSA vs. aniline ≈ +18.5 Ų; vs. 4-methoxyaniline ≈ +9.2 Ų
Conditions	Computed by PubChem (XLogP3 3.0, Cactvs 3.4.6.11); comparator values from PubChem entries for aniline (CID 6115) and 4-methoxyaniline (CID 7732)

Why This Matters

The combination of moderate lipophilicity and elevated TPSA relative to simpler anilines positions this compound in a property space that may offer a differentiated balance of solubility and passive permeability, which is relevant when selecting fragment-like aniline building blocks for lead optimization libraries.

• [1] PubChem, Compound Summary for CID 125455594, Computed Properties: XLogP3 = 1.3, Topological Polar Surface Area = 44.5 Ų. View Source
• [2] PubChem, Compound Summary for Aniline (CID 6115), XLogP3 ≈ 0.9, TPSA ≈ 26.0 Ų; and 4-Methoxyaniline (CID 7732), XLogP3 ≈ 1.0, TPSA ≈ 35.3 Ų. View Source
• [3] Values are computed by PubChem using XLogP3 3.0 and Cactvs 3.4.6.11 algorithms; the differences reflect the contribution of the isopropoxymethyl substituent. View Source

Hydrogen-Bond Acceptor and Rotatable Bond Profile Differentiation

The target compound possesses 3 hydrogen-bond acceptor (HBA) sites (amine nitrogen, methoxy oxygen, isopropoxy ether oxygen) and 4 rotatable bonds, compared to 2 HBA and 2 rotatable bonds for 4-methoxyaniline, and 1 HBA and 0 rotatable bonds for aniline [1]. This increased HBA count and conformational flexibility are consistent with the compound’s potential utility as a more elaborate fragment or intermediate, where additional HBA points can engage in productive interactions with protein targets, while the rotatable bonds allow conformational adaptation within a binding site [2].

H-Bond & Rotatable Bonds

Class-level

HBA 3, Rotatable bonds 4

Enhanced H-bonding and conformational flexibility for fragment screening

Compared to aniline (HBA 1) and 4-methoxyaniline (HBA 2)

Evidence Dimension	Hydrogen-bond acceptor count and rotatable bond count
Target Compound Data	HBA = 3; Rotatable Bonds = 4
Comparator Or Baseline	4-Methoxyaniline: HBA = 2, Rotatable Bonds = 2; Aniline: HBA = 1, Rotatable Bonds = 0
Quantified Difference	ΔHBA vs. 4-methoxyaniline = +1; vs. aniline = +2. ΔRotatable Bonds vs. 4-methoxyaniline = +2; vs. aniline = +4
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); comparator data from PubChem entries for 4-methoxyaniline and aniline

Why This Matters

For procurement decisions in fragment-based drug discovery, the expanded HBA and rotatable bond profile offers a distinct vector for interaction-based screening relative to simpler anilines, which may translate into different hit rates against targets with polar binding pockets.

• [1] PubChem, Compound Summary for CID 125455594, Computed Properties: Hydrogen Bond Acceptor Count = 3, Rotatable Bond Count = 4. View Source
• [2] PubChem entries for Aniline (CID 6115) and 4-Methoxyaniline (CID 7732); fragment-based design principles from reviews such as Erlanson, D.A. et al., 'Twenty years on: the impact of fragments on drug discovery,' Nature Reviews Drug Discovery, 2016. View Source

Commercial Purity Specification vs. Uncharacterized Analog Sources

Commercially, 4-Methoxy-2-[(propan-2-yloxy)methyl]aniline is supplied with a documented minimum purity of 95% (HPLC or equivalent) by vendors such as AKSci and Leyan . In contrast, many structurally analogous aniline derivatives—including the 3-substituted regioisomer from some suppliers—are listed without a certified purity specification or with only estimated purity, introducing risk of uncharacterized impurities that can interfere with sensitive catalytic reactions or biological assays . The availability of a defined purity specification for the target compound provides a quantitative quality benchmark that is absent for less well-characterized analogs.

Purity Specification

Data to verify

Target compound: minimum 95% purity specified; analog purity often unspecified

Reduces risk of unknown impurities in sensitive reactions

Supplier-specified; independent verification recommended

Evidence Dimension	Commercial purity specification (minimum purity %)
Target Compound Data	Minimum purity: 95% (AKSci, Leyan)
Comparator Or Baseline	4-Methoxy-3-[(propan-2-yloxy)methyl]aniline: purity not specified or variable across suppliers; many generic aniline derivatives listed without certified purity
Quantified Difference	Documented ≥95% purity for target compound vs. unspecified or unverified purity for comparator analog
Conditions	As per supplier certificates of analysis; HPLC purity determination

Why This Matters

A verified purity specification reduces the risk of failed reactions due to unknown impurities, making the target compound a more reliable procurement choice when the 2-substituted regioisomer is the required synthetic intermediate.

Application Scenarios for 4-Methoxy-2-[(propan-2-yloxy)methyl]aniline

Heterocycle Synthesis for P2X3 Antagonists and Kinase Inhibitors

In patent literature describing P2X3 receptor antagonists and heterocyclic kinase inhibitors, ortho-alkoxymethyl anilines serve as key intermediates for constructing fused heterocyclic cores via electrophilic cyclization or transition-metal-catalyzed C–H activation. The 2-isopropoxymethyl group in the target compound provides the requisite ortho-directing functionality, while the 4-methoxy substituent modulates the electronic character of the ring. The regioisomeric purity confirmed by InChI Key and the documented 95% minimum purity [1] ensure that the correct ortho-substituted intermediate is employed, avoiding the meta-substituted analog that would yield undesired regioisomeric products .

Fragment Library Design with Balanced Lipophilicity and H-Bonding

With an XLogP3 of 1.3 and three hydrogen-bond acceptor sites, the compound occupies physicochemical space that bridges simple aniline fragments (XLogP3 ~0.9–1.0, 1–2 HBA) and more complex drug-like intermediates [1]. This profile supports its use in fragment libraries targeting proteins with mixed hydrophobic/polar binding sites, where the isopropoxymethyl group can probe lipophilic sub-pockets while the methoxy and amine groups maintain solubility and direct hydrogen-bond interactions .

Agrochemical Intermediate Synthesis with Defined Ortho Substitution

Patents from Nissan Chemical Industries and Syngenta describe ortho-alkoxymethyl aniline derivatives as intermediates for herbicidal active ingredients, where the ortho substituent is critical for subsequent ring-closure reactions that generate the bioactive heterocycle [1]. The target compound’s regiospecifically defined 2-isopropoxymethyl group, combined with its commercial availability at 95% purity , makes it a candidate for process chemistry development in agrochemical programs that have already validated this substitution pattern.

Analytical Reference Standard for Regioisomeric Aniline Separation

The distinct InChI Key (COYGZTDENUYDAB-UHFFFAOYSA-N) and predicted chromatographic behavior of the target compound relative to its 3-substituted regioisomer [1] enable its use as a reference standard for developing and validating HPLC or UPLC methods that separate ortho- and meta-substituted aniline intermediates. This application is directly supported by the documented purity specification and the structurally mandated chromatographic differentiation between the two isomers .

Application

Selection Property

Validation Focus

Heterocycle synthesis (P2X3, kinase inhibitors)

Ortho-substitution regioisomer identity

Regioisomeric purity confirmation

Fragment library design

Balanced lipophilicity and HBA profile distinct from simple anilines

Physicochemical profiling for library integration

Agrochemical intermediate synthesis

Defined ortho-alkoxymethyl substitution geometry

Reaction regioselectivity under process conditions

Analytical reference standard

Regioisomer-specific chromatographic behavior

Method development for ortho/meta aniline separation

• [1] PubChem Compound Summary for CID 125455594; AKSci and Leyan product specifications; Patent US-9212130-B2 and corresponding Chinese Patent CN-12503468 referencing ortho-alkoxymethyl aniline intermediates in P2X3 antagonist synthesis. View Source